Cas no 1204-21-3 (2-bromo-1-(2,5-dimethoxyphenyl)ethan-1-one)

• Product Name: 2-bromo-1-(2,5-dimethoxyphenyl)ethan-1-one
• CAS No: 1204-21-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD00000198
• CID: 83500
• PubChem ID: 70997
• Update Time: 2025-04-18

2-bromo-1-(2,5-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone
• bromomethyl 2,5-dimethoxyphenyl ketone
• 2-Bromo-2?5?dimethoxyacetophenone
• 2-BROMO-2',5'-DIMETHOXYACETOPHENONE
• 2-Bromo-2,5-Dimethoxyacetophenone
• alpha-Bromo-2,5-dimethoxyacetophenone
• omega-Bromo-2,5-dimethoxyacetophenone
• Ethanone, 2-bromo-1-(2,5-dimethoxyphenyl)-
• 2,5-Dimethoxyphenacyl bromide
• alpha-Bromo-2',5'-dimethoxyacetophenone
• 2-Bromo-1-(2,5-dimethoxyphenyl)ethan-1-one
• a-bromo-2',5'-dimethoxyacetophenone
• XV6ER0C1DT
• 1-(2,5-dimethoxyphenyl)-2-bromoethan-1-one
• RGQNFYVSEWDUEI-UHFFFAOYSA-N
• 2-Bromo-1-(2,5-dimethoxy-phenyl)-e
• BP-12870
• 2-bromo-2',5'-dimethoxyacetophenon
• SY101262
• MFCD00000198
• DTXSID9022152
• Q27294016
• .alpha.-Bromo-2',5'-dimethoxy acetophenone
• 2-Bromo-1-(2,5-dimethoxy-phenyl)-ethanone
• 1-(2,5-dimethoxy phenyl)-2-bromo ethanone
• AS-19506
• 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone #
• 1204-21-3
• EN300-13579
• F3139-2826
• 2-Bromo-1-(2,5-dimethoxyphenyl)-ethanone
• AKOS000210260
• InChI=1/C10H11BrO3/c1-13-7-3-4-10(14-2)8(5-7)9(12)6-11/h3-5H,6H2,1-2H3
• 2-Bromo-2',5'-dimethoxyacetophenone, 97%
• NS00023915
• EINECS 214-873-2
• CS-W004076
• .ALPHA.-BROMO-2,5-DIMETHOXYACETOPHENONE
• 1-[2,5-bis(methyloxy)phenyl]-2-bromoethanone
• FT-0611393
• J-004334
• 2,5-dimethoxyphenacylbromide
• RGQNFYVSEWDUEI-UHFFFAOYSA-
• ACETOPHENONE, 2-BROMO-2',5'-DIMETHOXY-
• SCHEMBL628989
• UNII-XV6ER0C1DT
• AMY740
• BCP10191
• .OMEGA.-BROMO-2,5-DIMETHOXYACETOPHENONE
• 2-bromo-2',5'-dimethoxy acetophenone
• 2-Bromo-2 inverted exclamation marka,5 inverted exclamation marka-dimethoxyacetophenone
• ALBB-020961
• BBL004589
• DTXCID702152
• DB-041552
• 2-Bromo-2 inverted exclamation mark ,5 inverted exclamation mark -dimethoxyacetophenone
• alpha-Bromo-2',5'-dimethoxy acetophenone
• STK985641
• 2-bromo-1-(2,5-dimethoxyphenyl)ethan-1-one

• MDL： MFCD00000198
• Inchi： 1S/C10H11BrO3/c1-13-7-3-4-10(14-2)8(5-7)9(12)6-11/h3-5H,6H2,1-2H3
• InChI Key： RGQNFYVSEWDUEI-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 257.98900
• Monoisotopic Mass: 257.989157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Beige needle solid
• Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83-85 °C (lit.)
• Boiling Point: 323.1°C at 760 mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.4620 (estimate)
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.28140
• Solubility: Not determined

2-bromo-1-(2,5-dimethoxyphenyl)ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S27-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38